Cas no 1020995-63-4 (2-Chloro-6-(4-methoxybenzyloxy)pyrazine)

• Product Name: 2-Chloro-6-(4-methoxybenzyloxy)pyrazine
• CAS No: 1020995-63-4
• MF: C₁₂H₁₁ClN₂O₂
• MW: 250.680941820145
• CID: 2104434
• Update Time: 2025-06-08

2-Chloro-6-(4-methoxybenzyloxy)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxybenzyloxy)-6-chloropyrazine
• 2-Chloro-6-[(4-methoxybenzyl)oxy]pyrazine
• 2-chloro-6-(4-methoxybenzyloxy)pyrazine
• XNZMNPBNINKIJX-UHFFFAOYSA-N
• 2-Chloro-6-(4-methoxybenzyloxy)pyrazine

• Inchi： 1S/C12H11ClN2O2/c1-16-10-4-2-9(3-5-10)8-17-12-7-14-6-11(13)15-12/h2-7H,8H2,1H3
• InChI Key： XNZMNPBNINKIJX-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=N1)OCC1C=CC(=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 223
• Topological Polar Surface Area: 44.2

Experimental Properties

• Color/Form: No date available
• Density: 1.3±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 362.3±37.0 °C at 760 mmHg
• Flash Point: 172.9±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-Chloro-6-(4-methoxybenzyloxy)pyrazine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Chloro-6-(4-methoxybenzyloxy)pyrazine

Recent Advances in the Study of 2-Chloro-6-(4-methoxybenzyloxy)pyrazine (CAS: 1020995-63-4)

The compound 2-Chloro-6-(4-methoxybenzyloxy)pyrazine (CAS: 1020995-63-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrazine core and substituted methoxybenzyl group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of drug discovery and development.

One of the key areas of research has been the optimization of synthetic routes for 2-Chloro-6-(4-methoxybenzyloxy)pyrazine. A study published in the Journal of Medicinal Chemistry (2023) reported an improved synthetic protocol that enhances yield and purity while reducing reaction time. The method involves a nucleophilic aromatic substitution reaction, where 2,6-dichloropyrazine reacts with 4-methoxybenzyl alcohol under controlled conditions. This advancement is critical for scaling up production and facilitating further pharmacological evaluations.

In terms of biological activity, recent investigations have highlighted the compound's potential as a kinase inhibitor. Preliminary in vitro studies demonstrated that 2-Chloro-6-(4-methoxybenzyloxy)pyrazine exhibits selective inhibition against certain tyrosine kinases involved in cancer cell proliferation. Molecular docking simulations suggest that the compound binds to the ATP-binding site of these kinases, thereby interfering with their catalytic activity. These findings were corroborated by cell-based assays, which showed a dose-dependent reduction in cancer cell viability.

Another notable development is the exploration of 2-Chloro-6-(4-methoxybenzyloxy)pyrazine as a precursor for the synthesis of novel analogs. Researchers have successfully derivatized the compound by modifying the methoxybenzyl group or introducing additional substituents on the pyrazine ring. These analogs have been screened for enhanced pharmacokinetic properties, such as improved solubility and metabolic stability. Some derivatives have shown superior activity profiles in preclinical models, paving the way for further optimization.

The compound's mechanism of action has also been a subject of recent scrutiny. A 2024 study published in Bioorganic & Medicinal Chemistry Letters utilized proteomics and transcriptomics approaches to elucidate the downstream effects of 2-Chloro-6-(4-methoxybenzyloxy)pyrazine treatment. The results indicated modulation of key signaling pathways, including MAPK and PI3K/AKT, which are often dysregulated in various diseases. These insights provide a rationale for the compound's therapeutic potential beyond oncology, such as in inflammatory and neurodegenerative disorders.

Despite these promising findings, challenges remain in the development of 2-Chloro-6-(4-methoxybenzyloxy)pyrazine as a drug candidate. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through comprehensive preclinical studies. Nevertheless, the compound's unique chemical scaffold and demonstrated biological activities make it a valuable tool for further research and a potential lead for drug development.

In conclusion, recent studies on 2-Chloro-6-(4-methoxybenzyloxy)pyrazine (CAS: 1020995-63-4) have significantly advanced our understanding of its synthetic accessibility, biological activities, and therapeutic potential. Continued research efforts are expected to uncover new applications and optimize its properties for clinical translation.